1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide

• IUPAC Name: 1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H18N2O3/c20-16(18-14-5-2-1-3-6-14)13-8-10-19(11-9-13)17(21)15-7-4-12-22-15/h1-7,12-13H,8-11H2,(H,18,20)
• InChI Key: NWGRKXQPZUWGKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2)C(=O)C3=CC=CO3
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• Solubility: >44.8 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide is a compound that belongs to the class of furan derivatives. Furan derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has a furan ring attached to a piperidine ring, which is further connected to a phenyl group. The unique structure of this compound makes it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide typically involves the reaction of furan-2-carbonyl chloride with N-phenylpiperidine-4-carboxamide. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the purification process may involve techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.

Reduction: The carbonyl group can be reduced to form the corresponding alcohol.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine or nitric acid.

Major Products Formed

Oxidation: Furan-2,5-dicarboxylic acid.

Reduction: The corresponding alcohol.

Substitution: Brominated or nitrated derivatives of the phenyl group.

Scientific Research Applications

1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide involves its interaction with specific molecular targets in the body. The furan ring can interact with enzymes and receptors, leading to various biological effects. The compound may inhibit certain enzymes or activate specific receptors, resulting in its observed biological activities. The exact molecular pathways involved are still under investigation.

Comparison with Similar Compounds

1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide can be compared with other similar compounds, such as:

Furan-2-carbonyl derivatives: These compounds have similar structures but may differ in their biological activities and applications.

Piperidine derivatives: These compounds share the piperidine ring but may have different substituents, leading to variations in their properties.

Phenyl derivatives: These compounds have the phenyl group but may differ in the other parts of their structure.

The uniqueness of 1-(furan-2-carbonyl)-N-phenylpiperidine-4-carboxamide lies in its specific combination of the furan, piperidine, and phenyl groups, which contribute to its distinct chemical and biological properties.